2-Chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-oxoethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-oxoethyl]acetamide
• InChI: InChI=1S/C12H12ClNO4/c13-6-11(16)14-7-9(15)8-2-1-3-10-12(8)18-5-4-17-10/h1-3H,4-7H2,(H,14,16)
• InChI Key: UUVAFSFPFGSKTM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC=C2O1)C(=O)CNC(=O)CCl
• Molecular Formula: C12H12ClNO4
• Molecular Weight: 269.68 g/mol
• CAS No.: 2411240-69-0

Description

2-Chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-oxoethyl]acetamide is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is a derivative of acetamide and benzodioxin, which are widely used in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-oxoethyl]acetamide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to modulate the activity of ion channels, such as voltage-gated sodium channels and GABA(A) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. It has been reported to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have anticonvulsant activity in animal models of epilepsy. In addition, it has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-oxoethyl]acetamide in lab experiments is its well-established synthesis method. It is also relatively easy to handle and store. However, one of the limitations of using this compound is its potential toxicity. It is important to handle it with care and to follow proper safety protocols when working with this compound.

Future Directions

There are several future directions for the research on 2-Chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-oxoethyl]acetamide. One potential direction is to further investigate its mechanism of action and its potential use as a therapeutic agent for the treatment of various diseases. Another direction is to explore its potential as a starting material for the synthesis of other compounds with novel biological activities. Additionally, more studies are needed to assess its safety and toxicity in vivo.

Synthesis Methods

The synthesis of 2-Chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-oxoethyl]acetamide involves the reaction of 2,3-dihydro-1,4-benzodioxin-5-carboxylic acid with thionyl chloride to form 2,3-dihydro-1,4-benzodioxin-5-yl chloride. The resulting compound is then reacted with N-(2-oxoethyl)acetamide in the presence of a base to yield this compound. The synthesis method is well-established and has been reported in various scientific journals.

Scientific Research Applications

2-Chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-oxoethyl]acetamide has potential applications in various fields of scientific research. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, it has been used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds.